2,5-Dimethyl-4-sulfanylphenol
Cat. No. B8647076
M. Wt: 154.23 g/mol
InChI Key: YITMYRWCPXRBFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08822519B2
Procedure details
In a 250 ml three-necked flask, to a stirred mixture of lithium aluminum tetrahydride (LiAlH4, 1.0 g, 26.3 mmol) and tetrahydrofuran (40 ml) was added dropwise a solution of 2,5-dimethyl-4-hydroxy-phenyl thiocyanic acid (1.2 g, 6.7 mmol) in 20 ml tetrahydrofuran at 0° C. After 30 min of stirring at 0° C., the mixture was allowed to warm up to room temperature and then stirred for another 1 hour at room temperature. The reaction was quenched by adding ethanol (10 ml). The value of pH of the mixture was adjusted to 3-4 by adding 6 M hydrochloric acid in an ice water bath, and then the aqueous phase was extracted with ethyl acetate (3×60 ml). The combined organic layer was dried over anhydrous magnesium sulfate, filtrated, and evaporated in vacuo to yield the crude product of 2,5-dimethyl-4-hydroxy-mercaptobenzene (yellow liquid).
Name
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Al+3].[Li+].[CH3:7][C:8]1[CH:13]=[C:12]([OH:14])[C:11]([CH3:15])=[CH:10][C:9]=1[S:16]C#N>O1CCCC1>[CH3:7][C:8]1[CH:13]=[C:12]([OH:14])[C:11]([CH3:15])=[CH:10][C:9]=1[SH:16] |f:0.1.2.3.4.5|
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Inputs
Step One
|
Name
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|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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[H-].[H-].[H-].[H-].[Al+3].[Li+]
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|
Name
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|
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Quantity
|
40 mL
|
|
Type
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solvent
|
|
Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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1.2 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(C=C(C(=C1)O)C)SC#N
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|
Name
|
|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
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O1CCCC1
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
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|
Details
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After 30 min of stirring at 0° C.
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to warm up to room temperature
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STIRRING
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Type
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STIRRING
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|
Details
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stirred for another 1 hour at room temperature
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|
Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The reaction was quenched
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ADDITION
|
Type
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ADDITION
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|
Details
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by adding ethanol (10 ml)
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ADDITION
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Type
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ADDITION
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|
Details
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by adding 6 M hydrochloric acid in an ice water bath
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EXTRACTION
|
Type
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EXTRACTION
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|
Details
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the aqueous phase was extracted with ethyl acetate (3×60 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined organic layer was dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtrated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
|
|
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Type
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product
|
|
Smiles
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|
|
Name
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|
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Type
|
product
|
|
Smiles
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CC1=C(C=C(C(=C1)O)C)S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
